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An In-depth Review of the Core Properties, Applications, and Experimental Methodologies of a

Versatile Quaternary Ammonium Salt

Introduction
Tetrabutylammonium (TBA) is a quaternary ammonium cation with the chemical formula

[N(C₄H₉)₄]⁺.[1] As a prominent member of the quaternary ammonium salt family, it consists of a

central nitrogen atom bonded to four butyl groups.[2] This structure imparts a permanent

positive charge and significant lipophilicity, making its various salts highly versatile in a range of

scientific and industrial applications. This technical guide provides a detailed overview of

tetrabutylammonium salts, with a focus on their physicochemical properties, common

applications in research and drug development, and key experimental protocols.

Physicochemical Properties of Tetrabutylammonium
Salts
The properties of tetrabutylammonium salts are largely dictated by the nature of the counter-

anion. Below is a summary of the key physical and chemical characteristics of several common

tetrabutylammonium salts.
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Salt Name
Chemical
Formula

Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Solubility

Tetrabutylam

monium

Bromide

(TBAB)

C₁₆H₃₆BrN 322.37

White

crystalline

solid

102-106

Soluble in

water (600

g/L at 20°C),

ethanol, and

dichlorometh

ane; slightly

soluble in

toluene.[3][4]

[5]

Tetrabutylam

monium

Chloride

(TBAC)

C₁₆H₃₆ClN 277.92

White

crystalline

solid

83-86

Highly

soluble in

water and

alcohols.[6][7]

Tetrabutylam

monium

Fluoride

(TBAF)

C₁₆H₃₆FN 261.46

White to

yellowish

solid or

colorless to

yellowish

liquid

62-63

(hydrate)

Soluble in

water,

alcohols,

ethers, and

many organic

solvents.[8][9]

[10]

Tetrabutylam

monium

Hydroxide

(TBAOH)

C₁₆H₃₇NO 259.47

Colorless to

light yellow

solution

27-30

Soluble in

water and

methanol;

miscible with

organic

solvents.[11]

[12][13]

pKa: An experimental pKa value for the tetrabutylammonium cation is not readily available in

the literature. Theoretical calculations have been performed to estimate the pKa of the

tetrabutylammonium cation.[14]
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Toxicity Data
Understanding the toxicological profile of tetrabutylammonium salts is crucial for their safe

handling and application. The following table summarizes the available acute toxicity data for

Tetrabutylammonium Bromide.

Test Organism Route of Exposure Toxicity Metric Value

Rat Oral LD₅₀ >300 - <2,000 mg/kg

Rat Dermal LD₅₀ >2,000 mg/kg

Poecilia reticulata

(Guppy)
Aquatic LC₅₀ (96 h) > 100 mg/L

Daphnia magna

(Water Flea)
Aquatic EC₅₀ (48 h) 50 mg/L

Pseudokirchneriella

subcapitata (Green

Algae)

Aquatic EC₅₀ (72 h) 1542.94 mg/L

Vibrio fischeri

(Bacteria)
Aquatic EC₅₀ (15 min) 1.862 mg/L

LD₅₀ (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.

[15][16][17] LC₅₀ (Lethal Concentration, 50%) is the concentration of a chemical in air or water

that is lethal to 50% of a test population.[15][16][17]

Core Applications in Research and Drug
Development
Tetrabutylammonium salts are indispensable tools in various research and development

settings, primarily due to their roles as phase-transfer catalysts, electrolytes, and ion channel

blockers.

Phase-Transfer Catalysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b224687?utm_src=pdf-body
https://www.benchchem.com/product/b224687?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/77-1
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/77-1
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://www.benchchem.com/product/b224687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrabutylammonium salts, particularly TBAB, are widely used as phase-transfer catalysts

(PTCs).[18][19] They facilitate the reaction between reactants located in different immiscible

phases, typically an aqueous and an organic phase. The lipophilic tetrabutylammonium
cation forms an ion pair with an anion from the aqueous phase, transporting it into the organic

phase where it can react with the organic substrate.[20] This mechanism is crucial for

enhancing reaction rates, improving yields, and enabling reactions that would otherwise be

kinetically hindered.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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